Cas no 36911-94-1 (Benz[a]anthracene,6,8-diethyl-)
36911-94-1 structure
Product Name:Benz[a]anthracene,6,8-diethyl-
Benz[a]anthracene,6,8-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,6,8-diethyl-
- 6,8-diethylbenzo[a]anthracene
- BRN 2274988
- 6,8-Diethylbenz(a)anthracene
- 36911-94-1
- DTXSID00190394
- RHTUEBPQRSQIMX-UHFFFAOYSA-N
- Benz(a)anthracene, 6,8-diethyl-
- 6,8-Diethylbenz[a]anthracene
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- Inchi: 1S/C22H20/c1-3-15-9-7-10-18-13-22-19-11-6-5-8-17(19)12-16(4-2)21(22)14-20(15)18/h5-14H,3-4H2,1-2H3
- InChI Key: RHTUEBPQRSQIMX-UHFFFAOYSA-N
- SMILES: C12C=C3C(=CC=CC3=CC1=C1C=CC=CC1=CC=2CC)CC
Computed Properties
- Exact Mass: 284.1566
- Monoisotopic Mass: 284.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.0560 (estimate)
- Boiling Point: 493.89°C (rough estimate)
- Refractive Index: 1.6770 (estimate)
- PSA: 0
Benz[a]anthracene,6,8-diethyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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